5-bromo-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H12BrN3O2S2/c12-10-1-2-11(18-10)19(16,17)14-8-4-6-15-9(7-8)3-5-13-15/h1-3,5,8,14H,4,6-7H2
• InChI Key: DMWGWJQGQVKLTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NS(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C11H12BrN3O2S2
• Molecular Weight: 362.3 g/mol

Description

The compound is a derivative of the 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine scaffold. This scaffold is synthesized in a cost-efficient manner and is used as a building block in medicinal chemistry. The introduction of different substituents in different positions of pyrazole and/or piperazine rings is possible.

Synthesis Analysis

The synthesis of compounds based on the 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine scaffold involves the introduction of different substituents, neutral or functionalized, in different positions of pyrazole and/or piperazine rings. The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process is demonstrated.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial and Antioxidant Properties : A study detailed the synthesis and characterization of a series of sulfonamide derivatives, demonstrating their significant antibacterial against both Gram-positive and Gram-negative bacteria, as well as notable antioxidant activities. The compounds showed moderate to good antioxidant properties using DPPH and Superoxide radical scavenging assays, indicating their potential as therapeutic agents (Variya et al., 2019).

• Antitumor and Antibacterial Agents : Another research highlighted the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, which were evaluated for their in vitro activity against various human tumor cell lines and antibacterial activity. Some compounds exhibited higher activity than the standard drug doxorubicin against liver, colon, and lung cancer cell lines, showcasing their potential as antitumor agents (Hafez et al., 2017).

Catalysis and Chemical Reactions

• Catalytic Applications : A novel N-bromo sulfonamide reagent was synthesized, characterized, and used as a highly efficient catalyst for the synthesis of certain compounds via a one-pot reaction. This study demonstrates the utility of such reagents in facilitating chemical reactions, highlighting the versatility of sulfonamide compounds in synthetic chemistry (Khazaei et al., 2014).

Pharmacological Agents

• Sulfonamide Hybrids : Research on sulfonamide-based hybrid compounds revealed their significant pharmacological activities, including antibacterial, anti-cancer, and anti-neuropathic pain. These studies underline the broad therapeutic potential of sulfonamide hybrids in drug development (Ghomashi et al., 2022).

Antimicrobial Activity

• Heterocyclic Compounds with Sulfonamido Moiety : The synthesis of new heterocyclic compounds containing a sulfonamido moiety showed promising results as antibacterial agents. This underscores the role of sulfonamides in developing new antimicrobial agents to combat resistant bacteria strains (Azab et al., 2013).